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Compound of Interest

Compound Name: 1-Ethoxycyclohexene

Cat. No.: B074910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

1-Ethoxycyclohexene (CAS No. 1122-84-5). The information herein is intended to equip

laboratory personnel with the necessary knowledge to handle this chemical responsibly,

minimizing exposure risks and ensuring a safe working environment. This guide synthesizes

available data on the compound's physicochemical properties, hazards, and recommended

safety protocols.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-Ethoxycyclohexene is presented

in Table 1. This data is essential for understanding the compound's behavior under various

laboratory conditions.
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Property Value Reference

Molecular Formula C₈H₁₄O [1]

Molecular Weight 126.20 g/mol [1]

Appearance Light yellow liquid
[No specific citation found for

color]

Boiling Point 70-72 °C @ 20 Torr [No specific citation found]

Density 0.915 g/cm³ @ 20 °C [No specific citation found]

Flash Point 107 °C (224.6 °F) [No specific citation found]

Vapor Pressure No data available

Hazard Identification and Classification
1-Ethoxycyclohexene is classified as a flammable liquid.[1][2] The primary hazard associated

with this compound is its flammability.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. The GHS classification for 1-
Ethoxycyclohexene is summarized in Table 2.

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Flammable

liquids
3

H226:

Flammable liquid

and vapor

alt text Warning

Source: Aggregated GHS information from notifications to the ECHA C&L Inventory.[1][2]
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The following precautionary statements are associated with the handling of 1-
Ethoxycyclohexene[1][2]:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.

P233: Keep container tightly closed.

P240: Ground and bond container and receiving equipment.

P241: Use explosion-proof electrical/ventilating/lighting equipment.

P242: Use non-sparking tools.

P243: Take action to prevent static discharges.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P370+P378: In case of fire: Use appropriate media to extinguish.

P403+P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Experimental Protocols for Safety Assessment
While specific experimental safety data for 1-Ethoxycyclohexene is not readily available in the

public domain, standardized test guidelines, such as those established by the Organisation for

Economic Co-operation and Development (OECD), are employed to determine the

toxicological and physicochemical hazards of chemical substances.[3][4][5]

Acute Oral Toxicity Testing
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The acute oral toxicity of a chemical is typically determined using one of the following OECD

guidelines[2][6][7]:

OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure: This method involves

administering a single dose of the substance to animals. The dose is selected from a series

of fixed dose levels. The primary goal is to identify a dose that produces clear signs of

toxicity without causing mortality.[7]

OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method: This is a stepwise

procedure where a small group of animals is dosed at a defined level. Depending on the

outcome, further groups may be dosed at higher or lower levels to classify the substance's

toxicity.[6]

OECD Test Guideline 425: Acute Oral Toxicity - Up-and-Down Procedure: This method is a

sequential test where the dose for each subsequent animal is adjusted up or down based on

the outcome for the previous animal. This approach helps to accurately estimate the LD50

value.

A general workflow for conducting an acute oral toxicity study is depicted below.
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Phase 1: Preparation

Phase 2: Dosing and Observation

Phase 3: Data Analysis and Reporting

Selection of Animal Species
(e.g., rat)

Dose Formulation and
Concentration Selection

Acclimatization of Animals

Administration of Test Substance
(Oral Gavage)

Observation for Clinical Signs
of Toxicity (e.g., changes in

skin, fur, eyes, behavior)
Recording of Body Weight

Necropsy of Animals

Histopathological Examination

Determination of LD50 or
Toxicity Classification

Final Study Report

Click to download full resolution via product page

Caption: Generalized workflow for an acute oral toxicity study.
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Flammability Testing (Flash Point Determination)
The flash point of a flammable liquid is determined experimentally using standardized methods.

A common apparatus for this is the Pensky-Martens closed-cup tester.[8] The general

procedure involves heating the liquid in a closed cup and introducing an ignition source at

regular temperature intervals until a flash is observed.

Safe Handling and Storage
Personal Protective Equipment (PPE)
When handling 1-Ethoxycyclohexene, appropriate personal protective equipment is

mandatory to prevent skin and eye contact, and inhalation of vapors.

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Skin and Body Protection

Lab coat, long pants, and closed-toe shoes. For

larger quantities or potential for splashing, a

chemical-resistant apron or coveralls should be

worn.

Respiratory Protection

Use in a well-ventilated area, preferably in a

chemical fume hood. If ventilation is inadequate,

a respirator with an appropriate organic vapor

cartridge may be necessary.

A logical workflow for selecting appropriate PPE is illustrated below.
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Assess the Hazards
(Flammable, Potential Irritant)

Evaluate the Task
(e.g., small scale transfer,

reaction under reflux)

Select Eye and Face Protection
(Safety Goggles/Face Shield)

Select Hand Protection
(Chemical-Resistant Gloves)

Select Body Protection
(Lab Coat/Apron)

Determine Need for
Respiratory Protection

(Fume Hood/Respirator)

Ensure Proper Fit and
Function of PPE

Click to download full resolution via product page

Caption: Decision workflow for selecting Personal Protective Equipment.

Storage Requirements
Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

Keep containers tightly closed to prevent the escape of vapors.

Store away from incompatible materials, such as strong oxidizing agents.

Incompatible Materials
Strong oxidizing agents: Can react vigorously with 1-Ethoxycyclohexene, potentially

leading to a fire or explosion.

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention if symptoms persist.

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and

flash back. Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Eliminate all ignition sources.

Ventilate the area.

Wear appropriate personal protective equipment.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).
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Collect the absorbed material into a suitable container for disposal.

Clean the spill area with soap and water.

Reactivity and Stability
1-Ethoxycyclohexene is a vinyl ether. The double bond is electron-rich, making it susceptible

to electrophilic addition reactions. It can also undergo polymerization. As a vinyl ether, it may

be sensitive to acidic conditions, which can catalyze hydrolysis.

The general reactivity of a vinyl ether is depicted in the following signaling pathway diagram.

Reactions of 1-Ethoxycyclohexene

1-Ethoxycyclohexene

Electrophilic Addition
(e.g., H+, X₂)

 Electrophile
Polymerization Initiator

Hydrolysis (Acid-Catalyzed)
 H₃O+

Carbocation Intermediate Addition Product Nucleophile

Poly(1-ethoxycyclohexene)

Cyclohexanone + Ethanol

Click to download full resolution via product page

Caption: Reactivity pathways of 1-Ethoxycyclohexene.

Disposal Considerations
Dispose of 1-Ethoxycyclohexene and its containers in accordance with all applicable local,

state, and federal regulations. This material may be a hazardous waste due to its flammability.

This technical guide is intended to provide a summary of the available safety and handling

information for 1-Ethoxycyclohexene. It is not exhaustive and should be used in conjunction

with a comprehensive risk assessment for any specific laboratory procedure. Always consult

the most current Safety Data Sheet (SDS) provided by the supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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